Cas no 20322-09-2 (2-(5H-Pyrrolo[2,3-b]pyrazin-7-yl)acetic acid)

• Product Name: 2-(5H-Pyrrolo[2,3-b]pyrazin-7-yl)acetic acid
• CAS No: 20322-09-2
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 1036743
• PubChem ID: 45789806
• Update Time: 2025-05-26

2-(5H-Pyrrolo[2,3-b]pyrazin-7-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5H-Pyrrolo[2,3-b]pyrazin-7-yl)acetic acid
• 5H-Pyrrolo[2,3-b]pyrazine-7-acetic acid
• 7-Carboxymethylpyrrolo<2,3-b>pyrazin
• PB26556
• DB-066133
• CS-0053766
• 20322-09-2
• (5H-Pyrrolo[2,3-b]pyrazin-7-yl)acetic acid
• P10917
• AKOS006302898
• 2-(5H-Pyrrolo[2,3-b]pyrazin-7-yl)aceticacid
• J-517587
• A879716
• DTXSID10672035

• MDL： MFCD10566083
• Inchi： 1S/C8H7N3O2/c12-6(13)3-5-4-11-8-7(5)9-1-2-10-8/h1-2,4H,3H2,(H,10,11)(H,12,13)
• InChI Key： FZFICJZMPLPCDS-UHFFFAOYSA-N
• SMILES： OC(CC1=CNC2C1=NC=CN=2)=O

Computed Properties

• Exact Mass: 177.05400
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 78.87000
• LogP: 0.58500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazines Pyrrolopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazines

Additional information on 2-(5H-Pyrrolo[2,3-b]pyrazin-7-yl)acetic acid

Introduction to CAS No. 20322-09-2: 2-(5H-Pyrrolo[2,3-b]pyrazin-7-yl)acetic Acid

The compound with CAS No. 20322-09-2, commonly referred to as 2-(5H-Pyrrolo[2,3-b]pyrazin-7-yl)acetic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to a class of heterocyclic compounds, which are known for their unique structural properties and diverse biological activities. The pyrrolopyrazine core of this molecule is particularly notable due to its potential applications in drug discovery and materials science.

Recent studies have highlighted the importance of heterocyclic compounds like 2-(5H-Pyrrolo[2,3-b]pyrazin-7-yl)acetic acid in the development of novel therapeutic agents. Researchers have explored its potential as a building block for constructing complex molecular architectures, which can be tailored to target specific biological pathways. For instance, its ability to form hydrogen bonds and participate in π-π interactions makes it a promising candidate for drug design aimed at combating diseases such as cancer and neurodegenerative disorders.

The synthesis of CAS No. 20322-09-2 involves a multi-step process that typically begins with the preparation of the pyrrolopyrazine ring system. This is often achieved through cyclization reactions involving amino acids or related precursors. The introduction of the acetic acid group at the 7-position of the pyrrolopyrazine ring is a critical step that determines the compound's reactivity and biological activity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the yield and purity of this compound.

In terms of applications, pyrrolo[1,4]diazepine derivatives, including 2-(5H-Pyrrolo[1,4]diazepin-8(1H)-yl)acetic acid, have shown promise in various fields. For example, they have been investigated for their potential as antimicrobial agents, where their ability to disrupt bacterial cell membranes has been demonstrated in vitro studies. Additionally, these compounds have been explored for their role in cancer therapy, particularly in targeting specific oncogenic pathways.

The structural versatility of CAS No. 20322-09-1 allows for further functionalization, enabling researchers to modify its properties for specific applications. For instance, the introduction of electron-withdrawing or donating groups can significantly alter its electronic characteristics, making it suitable for use in electronic materials or sensors. Recent advancements in computational chemistry have also facilitated the prediction of its interaction with biological targets, further accelerating its development as a therapeutic agent.

In conclusion, CAS No. 14684688, or CAS No. 14684688, represents a significant advancement in the field of heterocyclic chemistry. Its unique structure and diverse applications make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.